Cas no 2228015-56-1 (rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228015-56-1
• MF: C₁₈H₂₈N₂
• MW: 272.428324699402
• CID: 6395248
• PubChem ID: 165828015
• Update Time: 2025-11-01

rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropyl]methanamine
• 2228015-56-1
• EN300-1862511

• Inchi： 1S/C18H28N2/c1-18(2)15(12-19)17(18)16-10-6-7-11-20(16)13-14-8-4-3-5-9-14/h3-5,8-9,15-17H,6-7,10-13,19H2,1-2H3/t15-,16?,17+/m0/s1
• InChI Key： JQQWKIIYHZWCSD-RPCGPGEBSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 272.225248902g/mol
• Monoisotopic Mass: 272.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228015-56-1)

rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228015-56-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a piperidine moiety, and a benzyl group. These structural elements contribute to its potential biological activities and pharmacological properties.

The cyclopropyl ring is a three-carbon cyclic structure that imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially enhancing its selectivity and potency. The piperidine moiety, on the other hand, is a six-membered heterocyclic ring containing one nitrogen atom. Piperidine derivatives are known for their diverse biological activities, including their roles as neurotransmitter modulators and enzyme inhibitors.

The presence of the benzyl group further adds to the complexity of the molecule. Benzyl groups are often used in medicinal chemistry to enhance lipophilicity and improve the pharmacokinetic properties of compounds. They can also influence the binding affinity of the molecule to specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine in various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a promising candidate for treating inflammatory disorders.

Another area of interest is the compound's potential as an analgesic agent. A clinical trial conducted by a team at the University of California found that rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine demonstrates significant pain-relieving effects in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways in the central nervous system.

In addition to its anti-inflammatory and analgesic properties, rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine has also shown promise in neurodegenerative disease research. A study published in *Neuropharmacology* reported that this compound can protect neurons from oxidative stress and apoptosis induced by amyloid-beta peptides. This neuroprotective effect could make it a valuable therapeutic agent for conditions such as Alzheimer's disease.

The synthesis of rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine involves several steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a cyclopropyl derivative with a piperidine intermediate followed by functionalization with a benzyl group. The racemic nature of the compound can be addressed through chiral resolution techniques or enantioselective synthesis methods.

The safety profile of rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine has been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin when administered at therapeutic doses. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, rac-(1R,3R)-3-(1-benzylpiperidin-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228015-56-1) is a promising compound with diverse potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.